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Compound of Interest

Compound Name: Pheniramine Maleate

Cat. No.: B000712

Pheniramine Maleate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pheniramine maleate, a first-generation alkylamine antihistamine, has been a stalwart in the
symptomatic relief of allergic conditions for decades. This technical guide provides an in-depth
exploration of its core chemical and physical properties, mechanism of action, and analytical
methodologies. Key quantitative data are presented in structured tables for ease of
comparison. Detailed experimental protocols for various analytical techniques are provided,
alongside an examination of its metabolic fate and its influence on critical signaling pathways.
This document is intended to serve as a comprehensive resource for researchers, scientists,
and professionals involved in drug development and formulation, offering a foundational
understanding of pheniramine maleate's scientific profile.

Chemical and Physical Properties

Pheniramine maleate is the maleate salt of pheniramine, a synthetic compound belonging to
the alkylamine class of antihistamines.[1] It presents as a white or almost white crystalline
powder with a faint amine-like odor.[2]
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Physicochemical Data

A summary of the key physicochemical properties of Pheniramine Maleate is presented in
Table 1. This data is crucial for formulation development, solubility studies, and understanding
its behavior in biological systems.

Property Value Reference
Molecular Formula C20H24N204 [2]
Molecular Weight 356.42 g/mol [2]
Melting Point 104-108 °C [2]

Very soluble in water; freely
Solubility soluble in ethanol, methanol, [2]

and methylene chloride.

pKa 9.3 [2]

pH (1% aqueous solution) 45-55 [2]

White or almost white
Appearance ) [2]
crystalline powder

Mechanism of Action

Pheniramine maleate primarily exerts its therapeutic effects through competitive antagonism
of the histamine H1 receptor.[3][4] During an allergic response, histamine is released from mast
cells and basophils, binding to H1 receptors on various effector cells. This binding initiates a
cascade of events leading to the classic symptoms of allergy, such as vasodilation, increased
capillary permeability, and sensory nerve stimulation.

By competitively blocking the H1 receptor, pheniramine maleate prevents histamine from
binding and initiating this signaling cascade, thereby mitigating allergic symptoms. It is
important to note that pheniramine does not prevent the release of histamine but rather inhibits
its action at the receptor level.

In addition to its antihistaminic activity, pheniramine maleate also possesses anticholinergic
properties, which contribute to its clinical efficacy in reducing nasal and bronchial secretions.[5]
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Signaling Pathway

The antagonism of the H1 receptor by pheniramine interferes with downstream signaling
pathways. Notably, H1 receptor activation is linked to the activation of the NF-kB (Nuclear
Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[3][4][6] By blocking
the H1 receptor, pheniramine can attenuate the activation of NF-kB, which is a key transcription
factor involved in the expression of pro-inflammatory cytokines and adhesion molecules.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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